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Introduction

Mazdutide (also known as IBI362 or LY3305677) is a novel, long-acting dual agonist of the
glucagon-like peptide-1 receptor (GLP-1R) and the glucagon receptor (GCGR).[1][2] This
synthetic peptide, an analogue of mammalian oxyntomodulin, is under investigation for the
treatment of type 2 diabetes (T2DM) and obesity.[1][3] Its dual mechanism of action is designed
to leverage the synergistic effects of GLP-1R and GCGR activation to achieve superior
metabolic benefits compared to single-agonist therapies.[4][5] This technical guide provides a
comprehensive overview of the pharmacodynamics of mazdutide as demonstrated in various
preclinical animal models, with a focus on its effects on body weight, glucose homeostasis,
food intake, and lipid metabolism.

Core Mechanism of Action: Dual Receptor Agonism

Mazdutide exerts its effects by simultaneously activating GLP-1 and glucagon receptors.[4][5]
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e GLP-1 Receptor (GLP-1R) Activation: Similar to other GLP-1R agonists, mazdutide's activity
at this receptor promotes insulin secretion in a glucose-dependent manner, suppresses
glucagon release, slows gastric emptying, and reduces appetite.[4][6][7] These actions
collectively contribute to improved glycemic control and weight loss.

e Glucagon Receptor (GCGR) Activation: The engagement of the glucagon receptor by
mazdutide is thought to increase energy expenditure and enhance hepatic fat metabolism.
[2][3][8] This includes promoting lipolysis and fat oxidation.[4][6]

This dual agonism offers a multi-faceted approach to metabolic regulation, addressing both
energy intake and expenditure.[4]

Signaling Pathway of Mazdutide
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Caption: Signaling pathway of mazdutide's dual receptor agonism.

Pharmacodynamics in Animal Models
Effects on Body Weight and Food Intake

Studies in db/db mice, a model of type 2 diabetes, have demonstrated significant effects of
mazdutide on body weight and food intake.[9]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15606927/docs?utm_src=pdf-body-img#the-pharmacodynamics-of-mazdutide-in-animal-models-an-in-depth-technical-guide
https://www.benchchem.com/product/b15606927/docs?utm_src=pdf-body#the-pharmacodynamics-of-mazdutide-in-animal-models-an-in-depth-technical-guide
https://www.benchchem.com/product/b15606927/docs?utm_src=pdf-body#the-pharmacodynamics-of-mazdutide-in-animal-models-an-in-depth-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12205698/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Effects of Mazdutide on Body Weight in db/db Mice

Treatment Group Dose (pgl/kg) Duration Outcome

Significant, dose-
] dependent body

Mazdutide 50, 100, 200 12 weeks ]
weight loss compared
to vehicle.[9]
Significant body

Dulaglutide 200 12 weeks weight loss compared
to vehicle.[9]

Vehicle (Saline) - 12 weeks

Table 2: Effects of Mazdutide on Food and Water Intake in db/db Mice

Treatment Group Dose (pg/kg) Duration Outcome
Significant, dose-
) dependent reduction
Mazdutide 50, 100, 200 24 hours - 12 weeks )
in food and water
intake.[9]
Vehicle (Saline) - 12 weeks

Experimental Protocol: Body Weight and Food Intake

Assessment in db/db Mice

This protocol is based on methodologies described for studies with mazdutide in db/db mice.

[°]
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Experimental Setup
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Male db/db mice (8 weeks old)
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Caption: Workflow for body weight and food intake studies.

Effects on Glucose Metabolism

Mazdutide has demonstrated significant improvements in glucose control in animal models. In
db/db mice, treatment with mazdutide for 12 weeks resulted in a reduction of blood glucose
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levels compared to the vehicle-treated group.[9] While there was an initial sharp decrease in
fasting glucose, attributed to the marked reduction in food intake, glucose levels stabilized at
significantly lower levels over the course of the study.[9]

Effects on Lipid Metabolism

Preclinical studies suggest that mazdutide enhances fat utilization and may reduce
lipogenesis.[4] In a study on hyperuricemic rats, mazdutide treatment led to a marked increase
in the expression of genes involved in fatty acid oxidation (e.g., Cptla, Fabpl, Apoal, Acoxl,
Acaala) and a downregulation of genes related to fatty acid synthesis (Acaca, Fasn).[10] This
indicates a metabolic shift towards fatty acid oxidation.[10]

Effects on Energy Expenditure

A key proposed benefit of the dual GLP-1R/GCGR agonism of mazdutide is an increase in
energy expenditure, primarily through the activation of the glucagon receptor.[2][3] In mice,
mazdutide has been shown to increase energy expenditure.[1] This effect, combined with

appetite suppression, is thought to contribute to its robust weight loss effects.[7]

Cardiovascular and Other Metabolic Benefits

In addition to its primary effects on weight and glucose, preclinical and clinical findings suggest
broader cardiometabolic benefits. These include improvements in blood pressure, lipid profiles
(triglycerides and cholesterol), and serum uric acid levels.[3][11][12]

Conclusion

The pharmacodynamics of mazdutide in animal models demonstrate a potent and multifaceted
metabolic agent. Its dual agonism of GLP-1 and glucagon receptors leads to significant
reductions in body weight and food intake, robust improvements in glycemic control, and
beneficial effects on lipid metabolism, partly through increased energy expenditure and a shift
towards fatty acid oxidation. These preclinical findings provide a strong rationale for the
ongoing clinical development of mazdutide as a promising therapeutic option for obesity and
type 2 diabetes. Further research in animal models will continue to elucidate the full spectrum
of its metabolic effects and underlying mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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